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Compound of Interest

4-(1H-imidazol-1-yl)-3-
Compound Name:
methoxybenzaldehyde

Cat. No.: B1403710

An In-depth Technical Guide to the Safety and Handling of 4-(1H-imidazol-1-yl)-3-
methoxybenzaldehyde

Preamble: Navigating Data Scarcity for a Novel
Compound

As a specialized reagent in drug discovery and organic synthesis, 4-(1H-imidazol-1-yl)-3-
methoxybenzaldehyde exists in a space where comprehensive, harmonized safety data is not
yet publicly established. Unlike common laboratory chemicals, it lacks a dedicated CAS
number in major databases and a harmonized classification in repositories like the ECHA C&L
Inventory as of this writing. This guide is therefore constructed based on a critical evaluation of
available supplier safety data sheets (SDS), analysis of structurally similar compounds, and
foundational principles of chemical hygiene for handling aromatic aldehydes. Our core directive
is to empower researchers with a cautious, safety-first framework. Where conflicting data
exists, this guide adopts the more stringent hazard classification to ensure the highest degree
of protection.

Section 1: Chemical Identification and Physical
Characteristics

This compound is a substituted benzaldehyde, a class of molecules widely used as precursors
in pharmaceutical synthesis. The imidazole and methoxy functionalities introduce specific
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reactivity and potential biological activity, which necessitates careful handling.

Property Value | Description Source | Rationale

4-(1H-imidazol-1-yl)-3-

IUPAC Name -
methoxybenzaldehyde
Molecular Formula C11H10N202 -
Molecular Weight 202.21 g/mol -
] Solid, powder/crystalline form Based on related
Physical State
expected compounds[1]

The related 4-(1H-imidazol-1-
Not specified. Estimated >150 yl)benzaldehyde melts at 153-

Melting Point N
°C. 155 °C[2]. The addition of a
methoxy group may alter this.
Not specified. Likely soluble in
Solubilt organic solvents like DMSO, General characteristic for this
olubili
Y DMF, and alcohols. Limited class of organic molecules.
water solubility is expected.
Brown solid (for a similar
Appearance -

compound)[1]

Section 2: Hazard Assessment and GHS
Classification

The hazard profile for this specific molecule is not harmonized. One supplier SDS indicates it is
an irritant, while an SDS for a very similar molecule (lacking only the methoxy group) suggests
no GHS classification is required[1][3]. This discrepancy is critical. From a risk management
perspective, the compound must be handled as an irritant until proven otherwise. The
recommended classification below is based on the more conservative data set to ensure user
safety[3].
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GHS Classification Details
Pictogram alt text
Signal Word Warning

H315: Causes skin irritation.H319: Causes
Hazard Statements serious eye irritation.H335: May cause

respiratory irritation.

Prevention: P261, P264, P271, P280Response:
Precautionary Statements P302+P352, P304+P340, P305+P351+P338,
P312Storage: P403+P233, P405Disposal: P501

Causality of Hazards

« Irritation: Aldehyde groups are electrophilic and can react with nucleophilic residues in
proteins and other biological macromolecules, leading to cellular stress and an inflammatory
response manifesting as irritation[4]. The aromatic and heterocyclic nature of this molecule
influences its absorption and interaction with tissues.

o Respiratory Irritation: As a fine solid, airborne dust can be easily inhaled. The irritant nature
of the molecule can directly affect the mucous membranes of the respiratory tract.

Section 3: Exposure Controls and Personal
Protection

A multi-layered approach combining engineering controls and personal protective equipment
(PPE) is mandatory. The principle of "As Low As Reasonably Practicable” (ALARP) should
guide all handling procedures.

Engineering Controls

o Primary Control: All manipulations of the solid compound and its concentrated solutions must
be performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.
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» Ventilation: The laboratory should have adequate general ventilation to dilute fugitive

emissions.
Personal Protective Equipment (PPE)
PPE Type Specification & Rationale
ANSI Z87.1-compliant safety glasses with side
shields are the minimum requirement. A full-face
Eye/Face Protection shield should be worn over safety glasses when

handling larger quantities (>1 g) or when there

is a significant risk of splashing.

Lab Coat: A flame-resistant lab coat should be

worn and kept fully buttoned.Gloves: Nitrile or

butyl rubber gloves are recommended. Avoid

) ] latex gloves due to poor chemical resistance to

Skin Protection '
many organic compounds[4]. Gloves should be
inspected before use and changed immediately
if contamination is suspected. Double-gloving is

prudent for extended manipulations.

Under normal conditions of use within a
chemical fume hood, no respiratory protection is
) ) required[1][3]. If engineering controls fail or for
Respiratory Protection
emergency response, a NIOSH-approved
respirator with an organic vapor/particulate filter

(P100) is necessary.

Section 4: Safe Laboratory Handling and Storage
Protocol

Adherence to a strict, step-by-step protocol is the foundation of safe handling.

Experimental Workflow Diagram
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Caption: Safe handling workflow for 4-(1H-imidazol-1-yl)-3-methoxybenzaldehyde.
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Step-by-Step Handling Protocol

Preparation: Before retrieving the chemical, ensure the fume hood is operational and the
workspace is clear. Prepare all necessary solvents, glassware, and waste containers.

Don PPE: Put on all required PPE as specified in Section 3.2.
Weighing:

o Place a tared weigh boat or glassine paper on the analytical balance inside the fume
hood.

o Carefully transfer the desired amount of the solid compound using a clean spatula. Avoid
creating airborne dust.

o Close the primary container immediately after dispensing.

Solution Preparation:

o Place the destination flask containing the solvent in the fume hood.
o Carefully add the weighed solid to the solvent.

o Stir or sonicate as needed to dissolve. If heating is required, use a controlled heating
mantle and condenser.

Storage: Store the compound in its original, tightly sealed container in a cool, dry, and dark
location. It should be stored away from strong oxidizing agents, strong bases, and strong
reducing agents[1][5].

Section 5: Emergency Procedures

Rapid and correct response to an exposure or spill is critical.
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Emergency Procedure

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding eyelids

Eye Contact open. Remove contact lenses if present and
easy to do. Seek immediate medical

attention[3].

Remove all contaminated clothing. Immediately
) wash the affected area with plenty of soap and
Skin Contact . L
water for at least 15 minutes. If irritation

develops or persists, seek medical attention[3].

Move the victim to fresh air and keep them at
) rest in a position comfortable for breathing. If the
Inhalation S
person feels unwell or breathing is difficult, call a

poison center or doctor|[3].

Do NOT induce vomiting. Rinse mouth
Ingestion thoroughly with water. Seek immediate medical

attention[3].

Evacuate the area. Wearing full PPE, cover the

spill with an inert absorbent material like
Accidental Release vermiculite or sand. Sweep up the material,

place it into a suitable, labeled container for

chemical waste, and decontaminate the area[3].

Use carbon dioxide, dry chemical powder, or
alcohol-resistant foam. In a fire, toxic fumes
) (carbon monoxide, carbon dioxide, nitrogen
Fire oxides) may be produced. Firefighters should
wear self-contained breathing apparatus

(SCBA)[3][5].

Section 6: Waste Disposal

All waste containing this compound, whether solid or in solution, must be treated as hazardous
chemical waste.
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e Solid Waste: Contaminated weigh papers, gloves, and absorbent materials should be placed
in a sealed bag and then into a designated solid chemical waste container.

e Liquid Waste: Unused solutions and reaction mixtures should be collected in a labeled,
sealed container for non-halogenated organic waste.

» Disposal: All waste must be disposed of through your institution's environmental health and
safety (EHS) office, following all local and national regulations.

Section 7: Toxicological Profile

The toxicological properties of 4-(1H-imidazol-1-yl)-3-methoxybenzaldehyde have not been
fully investigated. The available data is limited and should be interpreted with caution. The
compound should always be handled as if it were potentially toxic.

o Acute Toxicity: One supplier SDS for a similar compound reports an oral LD50 in rats of
3,300 mg/kg and a dermal LD50 in rabbits of >5,010 mg/kg[3]. This suggests low acute
toxicity via these routes, but this data is not for the exact molecule and has not been
independently verified.

o Carcinogenicity/Mutagenicity: No data is available. There is no listing by IARC, NTP, or
OSHA for this compound or its close analogs.

Given the data gaps, researchers must avoid all direct contact and minimize exposure to the
lowest possible levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-methoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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